7-[(2-BROMOPHENYL)METHOXY]-4-ETHYL-2H-CHROMEN-2-ONE

• IUPAC Name: 7-[(2-bromophenyl)methoxy]-4-ethylchromen-2-one
• InChI: InChI=1S/C18H15BrO3/c1-2-12-9-18(20)22-17-10-14(7-8-15(12)17)21-11-13-5-3-4-6-16(13)19/h3-10H,2,11H2,1H3
• InChI Key: FXFBPRNQLDOSAS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC=CC=C3Br
• Molecular Formula: C18H15BrO3
• Molecular Weight: 359.2 g/mol

Description

7-[(2-BROMOPHENYL)METHOXY]-4-ETHYL-2H-CHROMEN-2-ONE is a synthetic organic compound belonging to the class of chromenones Chromenones are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(2-BROMOPHENYL)METHOXY]-4-ETHYL-2H-CHROMEN-2-ONE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Bromination: Introduction of a bromine atom to the phenyl ring.

Methoxylation: Substitution of a methoxy group on the brominated phenyl ring.

Coupling Reaction: Formation of the chromenone core through a coupling reaction, such as Suzuki-Miyaura coupling, which involves the reaction of an aryl halide with an organoboron compound in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of high-efficiency catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

7-[(2-BROMOPHENYL)METHOXY]-4-ETHYL-2H-CHROMEN-2-ONE can undergo various chemical reactions, including:

Oxidation: Conversion of the chromenone core to its corresponding quinone.

Reduction: Reduction of the carbonyl group to an alcohol.

Substitution: Halogen substitution reactions, where the bromine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be employed.

Major Products

Oxidation: Formation of quinone derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of various substituted chromenones depending on the nucleophile used.

Scientific Research Applications

7-[(2-BROMOPHENYL)METHOXY]-4-ETHYL-2H-CHROMEN-2-ONE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 7-[(2-BROMOPHENYL)METHOXY]-4-ETHYL-2H-CHROMEN-2-ONE involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include inhibition of signal transduction pathways or interference with cellular processes such as DNA replication and repair .

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile
• 1-(3-bromophenyl)-7-chloro-6-methoxy-3,4-dihydroisoquinoline

Uniqueness

7-[(2-BROMOPHENYL)METHOXY]-4-ETHYL-2H-CHROMEN-2-ONE stands out due to its unique combination of a bromophenyl group and a chromenone core, which imparts distinct chemical reactivity and biological activity. This makes it a valuable compound for various applications in research and industry .